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Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-ethylacetoacetate, a derivative of ethyl acetoacetate, is a versatile chemical

intermediate with significant applications in organic synthesis, particularly in the construction of

heterocyclic compounds of medicinal interest. This document provides a comprehensive

overview of its chemical properties, detailed synthesis protocols, spectroscopic data, and key

applications in the synthesis of biologically active molecules. Its role as a precursor in

multicomponent reactions like the Biginelli and Hantzsch syntheses, leading to the formation of

pharmacologically relevant scaffolds, is highlighted. Furthermore, this guide explores the

emerging biological activities of its derivatives, including antiplatelet and anti-biofilm properties,

underscoring its potential in drug discovery and development.

Chemical Properties and Data
Ethyl 2-ethylacetoacetate is a colorless liquid with a fruity odor. Below is a summary of its key

physical and chemical properties.
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Property Value Reference(s)

CAS Number 607-97-6 [1]

Molecular Formula C₈H₁₄O₃ [1]

Molecular Weight 158.19 g/mol [1]

Boiling Point 87-189 °C at 743 mmHg

Density 0.981 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.421

Flash Point 69 °C (156.2 °F) - closed cup

Solubility
Sparingly soluble in water,

soluble in organic solvents.
[2]

Synthesis of Ethyl 2-ethylacetoacetate
The synthesis of ethyl 2-ethylacetoacetate is typically achieved through the alkylation of ethyl

acetoacetate. This reaction, a cornerstone of malonic ester and acetoacetic ester syntheses,

involves the deprotonation of the acidic α-carbon of ethyl acetoacetate to form a nucleophilic

enolate, which then undergoes an Sₙ2 reaction with an ethyl halide.

Experimental Protocol: Alkylation of Ethyl Acetoacetate
This protocol is adapted from the well-established procedure for the synthesis of ethyl n-

butylacetoacetate and can be directly applied for the synthesis of ethyl 2-ethylacetoacetate
by substituting the alkyl halide.

Materials:

Ethyl acetoacetate

Absolute Ethanol

Sodium metal

Ethyl bromide or Ethyl iodide
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50% Acetic acid

Calcium chloride (anhydrous)

Procedure:

Preparation of Sodium Ethoxide: In a round-bottomed flask equipped with a reflux condenser

and a dropping funnel, dissolve sodium metal (1 equivalent) in absolute ethanol under an

inert atmosphere.

Formation of the Enolate: To the freshly prepared sodium ethoxide solution, add ethyl

acetoacetate (1 equivalent) dropwise with stirring.

Alkylation: Gently heat the solution to reflux and add ethyl bromide or ethyl iodide (1.1

equivalents) dropwise over a period of 1-2 hours. Continue refluxing until the reaction

mixture is neutral to moist litmus paper (approximately 6-10 hours).

Work-up: After cooling, filter the reaction mixture to remove the sodium halide precipitate.

Wash the precipitate with a small amount of absolute ethanol and combine the filtrates.

Isolation: Remove the ethanol by distillation. The crude ethyl 2-ethylacetoacetate can be

purified by vacuum distillation.

Logical Workflow for the Synthesis:
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Sodium Ethoxide Preparation

Alkylation Reaction

Purification

Sodium Metal

Sodium Ethoxide Solution

Absolute Ethanol

Ethyl Acetoacetate

Enolate Formation

SN2 Alkylation

Ethyl Halide (EtBr or EtI)

Crude Ethyl 2-ethylacetoacetate

Vacuum Distillation

Pure Ethyl 2-ethylacetoacetate

ArCHO + Ethyl 2-ethylacetoacetate + (Thio)urea Dihydropyrimidinone Derivative

 Acid Catalyst 
 (e.g., HCl, Lewis Acid) 
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RCHO + 2x Ethyl 2-ethylacetoacetate + NH₃ Dihydropyridine Derivative Pyridine Derivative Oxidation 

Ethyl 2-ethylacetoacetate + R-NHNH₂ Pyrazolone Derivative Condensation 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Page loading... [guidechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-
ethylacetoacetate (CAS: 607-97-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146921#ethyl-2-ethylacetoacetate-cas-number-607-
97-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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